Cas no 1305207-52-6 (Oxetane-3-carbaldehyde)

• Product Name: Oxetane-3-carbaldehyde
• CAS No: 1305207-52-6
• MF: C₄H₆O₂
• MW: 86.0892415046692
• MDL: MFCD21604173
• CID: 1005784
• PubChem ID: 53346603
• Update Time: 2025-05-26

Oxetane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Oxetane-3-carbaldehyde
• 3-Oxetanecarboxaldehyde
• AB76630
• AK-74352
• ANW-56685
• CTK8B7195
• HT887
• KB-259152
• MolPort-022-146-548
• 1305207-52-6
• SY097875
• EN300-133813
• DTXSID80693535
• DB-003755
• FYCBRGMZDWYEHI-UHFFFAOYSA-N
• AMY38489
• AKOS016001868
• CS-0048764
• A851533
• MFCD21604173
• 3-Oxetanecarbaldehyde
• AS-57921
• 3-oxetane-carboxaldehyde

• MDL： MFCD21604173
• Inchi： 1S/C4H6O2/c5-1-4-2-6-3-4/h1,4H,2-3H2
• InChI Key： FYCBRGMZDWYEHI-UHFFFAOYSA-N
• SMILES： O1CC(C=O)C1

Computed Properties

• Exact Mass: 86.036779430g/mol
• Monoisotopic Mass: 86.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 56.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 134.2±15.0 ºC (760 Torr),
• Flash Point: 42.3±13.9 ºC,
• Solubility: Dissolution (54 g/l) (25 º C),

Additional information on Oxetane-3-carbaldehyde

Introduction to Oxetane-3-carbaldehyde (CAS No. 1305207-52-6)

Oxetane-3-carbaldehyde, identified by the chemical compound code CAS No. 1305207-52-6, is a significant molecule in the field of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that has garnered considerable attention due to its versatile reactivity and potential applications in synthetic chemistry and drug development. The compound belongs to the oxetane class, which is characterized by a three-membered cyclic ether structure with a reactive aldehyde group at the third carbon position. This configuration makes Oxetane-3-carbaldehyde a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

The chemical properties of Oxetane-3-carbaldehyde are influenced by its oxygen-containing heterocycle and the electron-withdrawing nature of the aldehyde group. The oxetane ring introduces steric and electronic effects that can modulate the reactivity of the aldehyde, making it a suitable candidate for various chemical transformations. For instance, the strained three-membered ring can undergo ring-opening reactions under appropriate conditions, allowing for the introduction of different functional groups at specific positions. This characteristic is particularly useful in medicinal chemistry, where precise functionalization is often required to achieve desired pharmacological properties.

In recent years, Oxetane-3-carbaldehyde has been explored as a key intermediate in the synthesis of bioactive compounds. Its structural motif is found in several natural products and drug candidates, highlighting its importance in medicinal chemistry. One notable area of research involves the use of Oxetane-3-carbaldehyde in the development of enzyme inhibitors. The aldehyde group can participate in Schiff base formation, leading to covalent binding with target enzymes, which is a common strategy in drug design to enhance binding affinity and selectivity. Furthermore, the oxetane ring can serve as a scaffold for designing molecules that interact with biological targets in a specific manner.

Recent studies have demonstrated the utility of Oxetane-3-carbaldehyde in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. The ability to functionalize the oxetane core allows for the creation of molecules that can selectively inhibit specific proteases, thereby modulating signaling pathways relevant to disease progression. For example, modifications at the third carbon position of Oxetane-3-carbaldehyde have been shown to enhance binding to certain protease active sites, leading to improved inhibitory activity. These findings underscore the compound's potential as a building block for next-generation therapeutics.

The versatility of Oxetane-3-carbaldehyde also extends to its role in material science and polymer chemistry. The compound's ability to undergo polymerization reactions makes it a candidate for developing novel polymers with tailored properties. These polymers could find applications in coatings, adhesives, and other industrial materials where specific chemical functionalities are desired. Additionally, the oxetane ring's stability under various conditions makes it suitable for high-performance materials that require robust chemical resistance.

In conclusion, Oxetane-3-carbaldehyde (CAS No. 1305207-52-6) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As ongoing research continues to uncover new applications for this molecule, its importance in advancing chemical innovation is likely to grow further. The continued exploration of Oxetane-3-carbaldehyde promises to yield novel insights and practical solutions in both academic and industrial settings.